1-O-Hexyl-2,3,5-trimethylhydroquinone

• CAS No.: 148081-72-5
• Product Name: 1-O-Hexyl-2,3,5-trimethylhydroquinone
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: 4-hexoxy-2,3,6-trimethylphenol
• Standard InChI: InChI=1S/C15H24O2/c1-5-6-7-8-9-17-14-10-11(2)15(16)13(4)12(14)3/h10,16H,5-9H2,1-4H3
• Standard InChIKey: ATMNQRRJNBCQJO-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=C(C(=C(C(=C1)C)O)C)C
• Canonical SMILES: CCCCCCOC1=C(C(=C(C(=C1)C)O)C)C
• Appearance: Solid powder
• Description: HX-1171, also known as HTHQ, is a lipid peroxidation inhibitor potentially for the treatment of hepatic fibrosis. HTHQ and vitamin E attenuated interleukin-1beta-induced iNOS protein expression in cultured hepatocytes, the potency of HTHQ being 10-times higher than that of vitamin E. HTHQ may prevent tumor production induced by AP and NaNO2 more effectively than ascorbic acid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-O-hexyl-2,3,5-trimethylhydroquinone; HTHQ-2,3,5; HX-1171
• Reference: 1: Kim YH, Choi HY, Lee SH, Lim HS, Miki T, Kang JK, Han KG, Bae KS. Single and multiple dose pharmacokinetics and tolerability of HX-1171, a novel antioxidant, in healthy volunteers. Drug Des Devel Ther. 2015 Mar 23;9:1735-42. doi: 10.2147/DDDT.S79724. PubMed PMID: 25848210; PubMed Central PMCID: PMC4376184.; 2: Jung YR, Lee YJ, Lee NJ, Lin CM, Moon JH, Chai HY, Kang JK. Inhibitory Effect of 1-O-Hexyl-2,3,5-Trimethylhydroquinone on Dimethylnitrosamine-induced Liver Fibrosis in Male SD Rats. Toxicol Res. 2010 Sep;26(3):193-201. doi: 10.5487/TR.2010.26.3.193. PubMed PMID: 24278524; PubMed Central PMCID: PMC3834479.; 3: An J, Feng GG, Huang L, Kurokawa T, Nonami T, Koide T, Kondo F, Komatsu T, Tsunekawa K, Fujiwara Y, Goto H, Nishikawa H, Miki T, Sugiyama S, Ishikawa N. Effects of 1-O-hexyl-2,3,5-trimethylhydroquinone on carbon tetrachloride-induced hepatic cirrhosis in rats. Hepatol Res. 2010 Jun;40(6):613-21. doi: 10.1111/j.1872-034X.2010.00638.x. PubMed PMID: 20412328.; 4: Yada H, Hirose M, Tamano S, Kawabe M, Sano M, Takahashi S, Futakuchi M, Miki T, Shirai T. Effects of antioxidant 1-O-hexyl-2,3,5-trimethylhydroquinone or ascorbic acid on carcinogenesis induced by administration of aminopyrine and sodium nitrite in a rat multi-organ carcinogenesis model. Jpn J Cancer Res. 2002 Dec;93(12):1299-307. PubMed PMID: 12495469.; 5: Liu W, Itoigawa M, Miki T, Nishikawa H, Sugiyama S, Ishikawa N. 1-O-hexyl-2,3,5-trimethylhydroquinone inhibits IkappaB phosphorylation and degradation-linked inducible nitric oxide synthase expression: beyond antioxidant function. J Pharm Pharmacol. 2002 Mar;54(3):383-9. PubMed PMID: 11902804.; 6: Futakuchi M, Hirose M, Imaida K, Takahashi S, Ogawa K, Asamoto M, Miki T, Shirai T. Chemoprevention of 2-amino-1-methyl-6-phenylimidazo- [4,5-b]pyridine-induced colon carcinogenesis by 1-O-hexyl-2,3,5-trimethylhydroquinone after initiation with 1,2-dimethylhydrazine in F344 rats. Carcinogenesis. 2002 Feb;23(2):283-7. PubMed PMID: 11872633.; 7: Hino T, Kawanishi S, Yasui H, Oka S, Sakurai H. HTHQ (1-O-hexyl-2,3,5-trimethylhydroquinone), an anti-lipid-peroxidative compound: its chemical and biochemical characterizations. Biochim Biophys Acta. 1998 Sep 16;1425(1):47-60. PubMed PMID: 9813237.; 8: Ogawa K, Futakuchi M, Hirose M, Boonyaphiphat P, Mizoguchi Y, Miki T, Shirai T. Stage and organ dependent effects of 1-O-hexyl-2,3,5-trimethylhydroquinone, ascorbic acid derivatives, n-heptadecane-8-10-dione and phenylethyl isothiocyanate in a rat multiorgan carcinogenesis model. Int J Cancer. 1998 Jun 10;76(6):851-6. PubMed PMID: 9626352.; 9: Futakuchi M, Hirose M, Miki T, Tanaka H, Ozaki M, Shirai T. Inhibition of DMBA-initiated rat mammary tumour development by 1-O-hexyl-2,3,5-trimethylhydroquinone, phenylethyl isothiocyanate, and novel synthetic ascorbic acid derivatives. Eur J Cancer Prev. 1998 Apr;7(2):153-9. PubMed PMID: 9818778.; 10: Mizoguchi Y, Hirose M, Yamaguchi T, Boonyaphiphat P, Miki T, Shirai T. Dose dependence of 1-O-hexyl-2,3,5-trimethylhydroquinone promotion of forestomach carcinogenesis in rats pretreated with N-ethylnitrosourethane. Jpn J Cancer Res. 1998 May;89(5):475-80. PubMed PMID: 9685849.; 11: Hirose M, Hasegawa R, Kimura J, Akagi K, Yoshida Y, Tanaka H, Miki T, Satoh T, Wakabayashi K, Ito N, et al. Inhibitory effects of 1-O-hexyl-2,3,5-trimethylhydroquinone (HTHQ), green tea catechins and other antioxidants on 2-amino-6-methyldipyrido[1,2-a:3',2'-d]imidazole (Glu-P-1)-induced rat hepatocarcinogenesis and dose-dependent inhibition by HTHQ of lesion induction by Glu-P-1 or 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx). Carcinogenesis. 1995 Dec;16(12):3049-55. PubMed PMID: 8603484.; 12: Hirose M, Iwata S, Ito E, Nihro Y, Takahashi S, Mizoguchi Y, Miki T, Satoh T, Ito N, Shirai T. Strong anti-mutagenic activity of the novel lipophilic antioxidant 1-O-hexyl-2,3,5-trimethylhydroquinone against heterocyclic amine-induced mutagenesis in the Ames assay and its effect on metabolic activation of 2-amino-6-methyldipyrido[1,2-a:3',2'-d] imidazole (Glu-p-1). Carcinogenesis. 1995 Sep;16(9):2227-32. PubMed PMID: 7554080.; 13: Hirose M, Akagi K, Hasegawa R, Satoh T, Nihro Y, Miki T, Sugimura T, Ito N. Strong inhibition of 2-amino-6-methyldipyrido[1,2-a:3',2'-d] imidazole-induced mutagenesis and hepatocarcinogenesis by 1-O-hexyl-2,3,5-trimethylhydroquinone. Jpn J Cancer Res. 1993 May;84(5):481-4. PubMed PMID: 8320163.; 14: Hirose M, Takahashi S, Ogawa K, Futakuchi M, Shirai T. Phenolics: blocking agents for heterocyclic amine-induced carcinogenesis. Food Chem Toxicol. 1999 Sep-Oct;37(9-10):985-92. PubMed PMID: 10541455.; 15: Hirose M, Futakuchi M, Tanaka H, Orita SI, Ito T, Miki T, Shirai T. Prevention by antioxidants of heterocyclic amine-induced carcinogenesis in a rat medium-term liver bioassay: results of extended and combination treatment experiments. Eur J Cancer Prev. 1998 Feb;7(1):61-7. PubMed PMID: 9511852.; 16: Lee KY, Shibutani M, Kuroiwa K, Takagi H, Inoue K, Nishikawa H, Miki T, Hirose M. Chemoprevention of acrylamide toxicity by antioxidative agents in rats--effective suppression of testicular toxicity by phenylethyl isothiocyanate. Arch Toxicol. 2005 Sep;79(9):531-41. PubMed PMID: 15864552.; 17: Ito N, Hasegawa R, Imaida K, Tamano S, Hagiwara A, Hirose M, Shirai T. Carcinogenicity of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in the rat. Mutat Res. 1997 May 12;376(1-2):107-14. PubMed PMID: 9202745.; 18: Hirose M, Nishikawa A, Shibutani M, Imai T, Shirai T. Chemoprevention of heterocyclic amine-induced mammary carcinogenesis in rats. Environ Mol Mutagen. 2002;39(2-3):271-8. PubMed PMID: 11921198.; 19: Hirose M, Takahashi S, Ogawa K, Futakuchi M, Shirai T, Shibutani M, Uneyama C, Toyoda K, Iwata H. Chemoprevention of heterocyclic amine-induced carcinogenesis by phenolic compounds in rats. Cancer Lett. 1999 Sep 1;143(2):173-8. PubMed PMID: 10503899.; 20: Hirose M, Ito T, Takahashi S, Ozaki M, Ogiso T, Nihro Y, Miki T, Shirai T. Prevention by synthetic phenolic antioxidants of 2-amino-3, 8-dimethylimidazo[4,5-f]quinoxaline (MeIQx)- or activated MeIQx-induced mutagenesis and MeIQx-induced rat hepatocarcinogenesis, and role of antioxidant activity in the prevention of carcinogenesis. Eur J Cancer Prev. 1998 Jun;7(3):233-41. PubMed PMID: 9696932.
• PubChem Compound: 119193
• Last Modified: Nov 11 2021